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Compound of Interest

Compound Name: Magnesium acrylate

Cat. No.: B1198104

An In-depth Technical Guide to Magnesium Acrylate

Introduction

Magnesium acrylate is an organometallic compound that serves as a versatile monomer and
a precursor to functional polymers with significant applications in materials science and
biomedicine.[1] For researchers, scientists, and professionals in drug development,
understanding the fundamental properties, synthesis, and application of this compound is
crucial for leveraging its potential. Its chemical structure consists of a central magnesium ion
ionically bonded to two acrylate anions.[2] This salt is particularly noted for its use in creating
hydrogels with tunable properties, making it a subject of interest for advanced drug delivery
systems and biocompatible materials.[1][3][4]

Chemical Formula and Structure

Magnesium acrylate is the magnesium salt of acrylic acid. The magnesium ion (Mg?*) forms
an ionic bond with two carboxylate groups from two acrylate molecules.

e Chemical Formula: CeHsMgOa4[5][6]
o |[UPAC Name: Magnesium bis(prop-2-enoate)[5]

« CAS Number: 5698-98-6[2][5]
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e Synonyms: Magnesium diacrylate, Acrylic acid magnesium salt, 2-Propenoic acid,

magnesium salt (2:1)[2][5][7]

The structure involves a divalent magnesium cation and two monovalent acrylate anions.
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Caption: lonic structure of Magnesium Acrylate.

Physicochemical and Computed Properties

Magnesium acrylate is typically a white, crystalline solid or powder.[1][2] Its key properties are

summarized in the table below.
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Property Value Reference(s)
Molecular Weight 166.41 g/mol [51[6]
Appearance White powder / crystalline solid  [1][2]

Melting Point >220°C (with decomposition) (11071181
Density 1.25 g/cm3 (at 20°C) [1107]

Water Solubility 964 g/L (at 21°C) [11[7]
Topological Polar Surface Area  80.3 A2 [2]

Hydrogen Bond Acceptor 4 2]

Count

Canonical SMILES

C=CC(=0)O[Mg]OC(=0)C=C

[2]

InChl Key

DWLAVVBOGOXHNH-
UHFFFAOYSA-L

[2]

Experimental Protocols
Synthesis of Magnesium Acrylate Monomer

A common method for synthesizing magnesium acrylate is through the neutralization of

acrylic acid with a magnesium base.[1][9]

Materials:

Acrylic acid (C3H402)

Magnesium hydroxide (Mg(OH)z) solution (2 M)

Nitrogen gas

Stirring apparatus

Rotary evaporator

Procedure:[9]
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A 2 M solution of magnesium hydroxide is placed in a reaction vessel equipped with a stirrer.

The system is kept under a slow stream of nitrogen to create an inert atmosphere.

Acrylic acid (a molar equivalent to the magnesium hydroxide) is added dropwise to the
magnesium hydroxide solution under constant stirring.

The reaction mixture, initially a milky dispersion, is stirred for approximately 24 hours under
the nitrogen atmosphere.

The reaction is considered complete when the dispersion becomes transparent, indicating
the formation of soluble magnesium acrylate.

The resulting solution is then concentrated using a rotary evaporator to remove the solvent
(water).

The final product, magnesium acrylate, is obtained as a white powder.
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Caption: Workflow for Magnesium Acrylate synthesis.
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Synthesis of Poly(magnesium acrylate) (PAMgA)
Hydrogel for Drug Delivery

Poly(magnesium acrylate) hydrogels are synthesized via free radical polymerization and have

been evaluated for their potential in oral drug delivery systems.[3][4][10]

Materials:

Magnesium acrylate (monomer)

N,N'-methylenebis(acrylamide) (cross-linker)

Ammonium persulfate (PSA) (initiator)

N,N,N',N'-tetramethylethylenediamine (TEMED) (accelerator)

Deionized water

Conceptual Procedure:[10]

Monomer Solution Preparation: A specific concentration of magnesium acrylate monomer
and a cross-linking agent are dissolved in deionized water. The concentration of these
components can be varied to tune the mesh size and swelling properties of the resulting
hydrogel.[3][9]

Initiation: The polymerization is initiated by adding an initiator, such as ammonium persulfate.

Acceleration: An accelerator like TEMED is added to the solution to catalyze the formation of
free radicals from the initiator, thus speeding up the polymerization process at room
temperature.

Polymerization: The solution is allowed to polymerize, forming a cross-linked hydrogel
network.

Purification: The synthesized hydrogel is typically purified by washing it extensively with
deionized water to remove any unreacted monomer, cross-linker, or initiator.
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e Drying: The purified hydrogel is dried (e.g., by lyophilization or oven drying) to obtain the final
solid material, which can then be characterized and used in drug loading and release
studies.

Applications in Research and Drug Development

Magnesium acrylate's unique properties make it a valuable compound for several advanced
applications.

e Polymer Synthesis: It serves as a monomer for creating functional polymers and as a cross-
linking agent to enhance the mechanical properties and stability of other polymers.[1][2] Its
use as a polymerizable metal salt is noted in various industries.[11]

o Coatings and Adhesives: In industrial applications, it is used as a binder in coatings to form
durable, protective films and as a component in adhesives to provide strong bonding.[2]

o Biocompatible Materials: Due to its biocompatibility, magnesium acrylate is being explored
for biomedical applications, including the development of bone implants and scaffolds for
tissue engineering.[1]

o Drug Delivery Systems: The most significant application for the target audience is in the
creation of poly(magnesium acrylate) (PAMgA) hydrogels. These hydrogels have been
extensively studied as carriers for oral drug delivery.[3][10][12]

o Controlled Release: PAMgA hydrogels can form matrix tablets that effectively control the
release of highly hydrophilic drugs like metformin.[10][13] They have also shown promise
for the sustained release of lipophilic drugs such as budesonide for treating inflammatory
bowel diseases.[14]

o Low Cytotoxicity: Studies have shown that PAMgA hydrogels exhibit low cytotoxicity and
are well-tolerated after oral administration in animal models, making them excellent
candidates for oral drug delivery devices.[3][4]

Conclusion

Magnesium acrylate is a compound with a well-defined chemical structure and a range of
useful physicochemical properties. The straightforward synthesis protocols for both the
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monomer and its corresponding polymer (hydrogel) make it accessible for research and
development. For scientists and professionals in drug development, its proven biocompatibility
and success in formulating controlled-release oral drug delivery systems highlight its potential
as a valuable excipient in next-generation pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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